Cas no 325747-32-8 (2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 325747-32-8
• MF: C₁₆H₁₄Cl₂N₂O₂S
• MW: 369.265560626984
• CID: 5803135
• PubChem ID: 2314848
• Update Time: 2023-11-21

2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
• 2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
• 325747-32-8
• F0174-0254
• Z56781820
• Oprea1_121835
• 2,4-dichloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• AKOS001031618
• AB00666967-01

• Inchi： 1S/C16H14Cl2N2O2S/c1-16(2)6-11-13(12(21)7-16)23-15(19-11)20-14(22)9-4-3-8(17)5-10(9)18/h3-5H,6-7H2,1-2H3,(H,19,20,22)
• InChI Key： QKTLXKXWYLHCOG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 368.0153043g/mol
• Monoisotopic Mass: 368.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• pka: 6.40±0.40(Predicted)